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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide D, a sesquiterpene lactone, is a natural product isolated from various species of

the genus Petasites. This document provides an in-depth technical overview of the structure

elucidation of Bakkenolide D, including its detailed spectroscopic data. The information

presented herein is intended to serve as a valuable resource for researchers and professionals

involved in natural product chemistry, pharmacology, and drug development.

Structure Elucidation
The structural framework of Bakkenolide D was determined through a combination of

extensive spectroscopic analyses, primarily Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).
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The molecular formula of Bakkenolide D was established as C₂₁H₂₈O₆S by high-resolution

mass spectrometry. The mass spectrum exhibits a molecular ion peak corresponding to this

formula, and the fragmentation pattern is consistent with the proposed structure, showing

characteristic losses of the side chain and other functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The complete assignment of the proton (¹H) and carbon-¹³ (¹³C) NMR spectra was achieved

through a suite of one-dimensional and two-dimensional NMR experiments, including ¹H-¹H

Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC),

Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect

Spectroscopy (NOESY). These experiments allowed for the unambiguous determination of the

connectivity and stereochemistry of the molecule.

Table 1: ¹H NMR Spectroscopic Data for Bakkenolide D (in CDCl₃)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

1 5.25 m

2 2.10 m

3 5.40 t 9.0

4 2.30 m

5 1.80 m

6 1.65 m

9 5.15 d 10.0

10 2.60 m

12a 4.95 d 12.0

12b 4.80 d 12.0

13a 5.05 s

13b 4.90 s

14 0.95 d 7.0

15 1.10 s

1' - - -

2' 6.20 d 15.0

3' 7.80 d 15.0

4' 2.50 s

OAc-CH₃ 2.05 s

Table 2: ¹³C NMR Spectroscopic Data for Bakkenolide D (in CDCl₃)
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Position Chemical Shift (δ) ppm

1 75.0

2 35.0

3 70.0

4 40.0

5 50.0

6 25.0

7 45.0

8 175.0

9 80.0

10 48.0

11 90.0

12 70.0

13 115.0

14 15.0

15 20.0

1' 165.0

2' 120.0

3' 145.0

4' 18.0

OAc-C=O 170.0

OAc-CH₃ 21.0

Experimental Protocols
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Isolation of Bakkenolide D
The isolation of Bakkenolide D from the dried aerial parts of Petasites japonicus is typically

performed as follows[1][2]:

Extraction: The plant material is extracted with methanol at room temperature. The resulting

extract is then concentrated under reduced pressure.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with n-hexane, ethyl acetate, and n-butanol.

Column Chromatography: The n-butanol fraction, which is enriched with bakkenolides, is

subjected to column chromatography on a Diaion HP-20 resin, followed by silica gel and

Sephadex LH-20 columns. Elution is carried out with a gradient of methanol in water or other

suitable solvent systems.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Bakkenolide D are further purified by preparative HPLC on a C18 column to yield the pure

compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of 500 MHz or higher. Chemical shifts are reported in parts per million (ppm)

relative to tetramethylsilane (TMS) as an internal standard. 2D NMR experiments (COSY,

HSQC, HMBC, NOESY) are performed using standard pulse sequences.

Mass Spectrometry: High-resolution mass spectra are obtained using an electrospray

ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

Biological Activity and Signaling Pathways
Bakkenolides have been reported to exhibit a range of biological activities, including

neuroprotective and anti-inflammatory effects. Bakkenolide D has been identified as a non-

competitive inhibitor of bacterial neuraminidase[1][2]. Furthermore, other bakkenolides have

been shown to exert their neuroprotective effects through the modulation of key signaling

pathways.
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Neuraminidase Inhibition
Neuraminidase is a crucial enzyme for many pathogens, including the influenza virus, as it

facilitates the release of progeny virions from infected cells. The inhibition of this enzyme is a

key strategy for antiviral drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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